aminobutyryl-threonyl-asparaginyl-tyrosyl-threonine

• CAS No.: 121197-29-3
• Product Name: aminobutyryl-threonyl-asparaginyl-tyrosyl-threonine
• Molecular Formula: C25H38N6O10
• Molecular Weight: 582.6 g/mol
• IUPAC Name: (2S,3R)-2-[[(2S)-2-[[(2S)-4-amino-2-[[(2S,3R)-2-(2-aminobutanoylamino)-3-hydroxybutanoyl]amino]-4-oxobutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-hydroxybutanoic acid
• Standard InChI: InChI=1S/C25H38N6O10/c1-4-15(26)21(36)30-19(11(2)32)24(39)29-17(10-18(27)35)22(37)28-16(9-13-5-7-14(34)8-6-13)23(38)31-20(12(3)33)25(40)41/h5-8,11-12,15-17,19-20,32-34H,4,9-10,26H2,1-3H3,(H2,27,35)(H,28,37)(H,29,39)(H,30,36)(H,31,38)(H,40,41)/t11-,12-,15?,16+,17+,19+,20+/m1/s1
• Standard InChIKey: XXIBUOIZUUIWCD-YNHTTXRQSA-N
• Isomeric SMILES: CCC(C(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)N[C@@H]([C@@H](C)O)C(=O)O)N
• SMILES: CCC(C(=O)NC(C(C)O)C(=O)NC(CC(=O)N)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(C(C)O)C(=O)O)N
• Canonical SMILES: CCC(C(=O)NC(C(C)O)C(=O)NC(CC(=O)N)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(C(C)O)C(=O)O)N
• Sequence: XTNYT
• Synonyms: Abu-Thr-Asn-Tyr-Thr; aminobutyryl-threonyl-asparaginyl-tyrosyl-threonine; TTAAT-pentapeptide
• PubChem Compound: 129386
• Last Modified: Nov 11 2021